3-Hydroxyimino-4-methyl-1,2,3,4-tetrahydrocyclopent[b]indole

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: N-(4-methyl-1,2-dihydrocyclopenta[b]indol-3-ylidene)hydroxylamine
• InChI: InChI=1S/C12H12N2O/c1-14-11-5-3-2-4-8(11)9-6-7-10(13-15)12(9)14/h2-5,15H,6-7H2,1H3
• InChI Key: ASGHNSYRMFQMFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1C(=NO)CC3

Description

3-Hydroxyimino-4-methyl-1,2,3,4-tetrahydrocyclopent[b]indole is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1,4-dihydro-4-methylcyclopent[b]indol-3(2H)-one (3.0 g) in 30 ml of 95% EtOH was added hydroxylamine hydrochloride (2.25 g) in 9 ml water followed by sodium acetate (4.4 g) in 9 ml water. The mixture was heated at reflux for 4 hours and thereafter an additional 1.1 gram of hydroxylamine hydrochloride in 5 ml water and 2.2 grams of sodium acetate in 5 ml i water were added. After an additional 2 hours of reflux, the mixture was allowed to stand at room temperature overnight. The material which precipitated was collected and recrystallized from 95% EtOH to give 1.9 grams of analytically pure material.